Cas no 899983-32-5 (N'-2-(morpholin-4-yl)ethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide)

N'-2-(morpholin-4-yl)ethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide structure
899983-32-5 structure
Product Name:N'-2-(morpholin-4-yl)ethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide
CAS No:899983-32-5
MF:C22H26N4O4S
MW:442.531243801117
CID:5490947
Update Time:2025-06-17

N'-2-(morpholin-4-yl)ethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-morpholin-4-ylethyl)-N'-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]oxamide
    • N'-2-(morpholin-4-yl)ethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide
    • Inchi: 1S/C22H26N4O4S/c27-20(23-7-9-25-10-12-30-13-11-25)21(28)24-17-5-6-18-16(15-17)3-1-8-26(18)22(29)19-4-2-14-31-19/h2,4-6,14-15H,1,3,7-13H2,(H,23,27)(H,24,28)
    • InChI Key: FEMHWIANPKBENM-UHFFFAOYSA-N
    • SMILES: C(NCCN1CCOCC1)(=O)C(NC1C=CC2=C(C=1)CCCN2C(C1SC=CC=1)=O)=O

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N'-2-(morpholin-4-yl)ethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide Related Literature

Additional information on N'-2-(morpholin-4-yl)ethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide

N'-2-(morpholin-4-yl)ethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide (CAS No. 899983-32-5): A Comprehensive Overview

In the realm of specialized chemical compounds, N'-2-(morpholin-4-yl)ethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide (CAS No. 899983-32-5) stands out as a molecule of significant interest to researchers and industry professionals. This compound, with its complex structure and unique properties, has garnered attention in various scientific and industrial applications. In this article, we delve into the intricacies of this compound, exploring its chemical characteristics, potential uses, and relevance in contemporary research.

The chemical structure of N'-2-(morpholin-4-yl)ethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide is a fascinating amalgamation of multiple functional groups, including a morpholine ring, a thiophene carbonyl moiety, and a tetrahydroquinoline scaffold. These structural elements contribute to its distinctive physicochemical properties, making it a subject of study in medicinal chemistry and drug discovery. Researchers are particularly interested in its potential as a bioactive compound, given its ability to interact with various biological targets.

One of the most compelling aspects of CAS No. 899983-32-5 is its potential application in the pharmaceutical industry. The presence of the morpholine and thiophene groups suggests possible kinase inhibitory activity, which is a hot topic in current cancer research. Kinase inhibitors are a class of drugs that have revolutionized the treatment of various malignancies, and compounds like N'-2-(morpholin-4-yl)ethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide are being explored for their efficacy in this domain. Additionally, its tetrahydroquinoline core is a common feature in many central nervous system (CNS) drugs, hinting at potential applications in neurological disorders.

Beyond pharmaceuticals, CAS No. 899983-32-5 is also of interest in material science. The thiophene moiety, known for its conductive properties, could make this compound a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) or solar cells. The integration of morpholine and tetrahydroquinoline groups may further enhance its solubility and processability, which are critical factors in the development of advanced materials.

The synthesis of N'-2-(morpholin-4-yl)ethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide involves a series of multi-step organic reactions, including amide coupling and cyclization. These processes require precise control of reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have also prompted researchers to explore more sustainable synthesis routes, minimizing the use of hazardous reagents and solvents. This aligns with the growing demand for environmentally friendly chemical processes.

In terms of market dynamics, the demand for specialized compounds like CAS No. 899983-32-5 is on the rise, driven by the expanding pharmaceutical and electronics industries. Companies engaged in the production of high-value intermediates and fine chemicals are increasingly focusing on such molecules to cater to the needs of research institutions and industrial laboratories. The compound's unique structure and potential applications make it a valuable asset in the chemical supply chain.

For researchers and professionals seeking detailed information on N'-2-(morpholin-4-yl)ethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide, it is essential to consult reliable scientific literature and patent databases. These resources provide insights into its synthetic pathways, biological activity, and industrial applications. Additionally, staying updated with the latest research publications can reveal emerging trends and potential breakthroughs involving this compound.

In conclusion, N'-2-(morpholin-4-yl)ethyl-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylethanediamide (CAS No. 899983-32-5) is a compound of immense scientific and industrial significance. Its multifaceted properties and potential applications in pharmaceuticals, material science, and beyond make it a subject of ongoing research and development. As the scientific community continues to unravel its capabilities, this compound is poised to play a pivotal role in advancing various technological and medical frontiers.

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